4-Chloro-3-(1,1-dioxido-1,2-thiazinan-2-yl)benzoic acid

• IUPAC Name: 4-chloro-3-(1,1-dioxothiazinan-2-yl)benzoic acid
• InChI: InChI=1S/C11H12ClNO4S/c12-9-4-3-8(11(14)15)7-10(9)13-5-1-2-6-18(13,16)17/h3-4,7H,1-2,5-6H2,(H,14,15)
• InChI Key: RIXSJOHKJMEPTD-UHFFFAOYSA-N
• Canonical SMILES: C1CCS(=O)(=O)N(C1)C2=C(C=CC(=C2)C(=O)O)Cl
• Molecular Formula: C11H12ClNO4S
• Molecular Weight: 289.74 g/mol

Description

4-Chloro-3-(1,1-dioxido-1,2-thiazinan-2-yl)benzoic acid is a chemical compound with the molecular formula C11H12ClNO4S. It is also known by its IUPAC name, 4-chloro-3-(1,1-dioxido-1,2-thiazinan-2-yl)benzoic acid.

Molecular Structure Analysis

The molecular structure of 4-Chloro-3-(1,1-dioxido-1,2-thiazinan-2-yl)benzoic acid consists of a benzene ring substituted with a chlorine atom and a 1,1-dioxido-1,2-thiazinan-2-yl group. The average mass of the molecule is 289.74 Da.

Scientific Research Applications

Synthesis and Biological Activities

• A study by Zia-ur-Rehman et al. (2009) focused on synthesizing a novel series of biologically active compounds starting from N-alkylation of sodium saccharin, leading to the creation of 4-hydroxy-2H-1,2-benzothiazine-3-carbohydrazide 1,1-dioxide. These compounds were evaluated for their antibacterial and DPPH radical scavenging activities, indicating potential medical applications (Zia-ur-Rehman et al., 2009).
• Ukrainets et al. (2017) synthesized a series of {[(4-hydroxy-1-methyl-2,2-dioxido-1H-2,1-benzothiazin-3-yl)carbonyl]amino} benzoic acids and derivatives, exploring their potential as diuretics and analgesics. This research highlights the diverse pharmacological applications of derivatives related to 4-Chloro-3-(1,1-dioxido-1,2-thiazinan-2-yl)benzoic acid (Ukrainets et al., 2017).

Chemical Synthesis and Characterization

• Fadhil and AL-Hiti (2022) reported on the synthesis of new derivatives of 1,3-thiazinan-4-one, which is structurally related to the target compound. Their study illustrates the diverse chemical synthesis pathways and potential applications in various fields (Fadhil & AL-Hiti, 2022).
• Chekanov et al. (2014) developed 2-phenylisothiazolidin-3-one-1,1-dioxide derivatives as inhibitors of human protein kinase CK2, showcasing the application of such compounds in biochemical research and potential therapeutic uses (Chekanov et al., 2014).

Environmental and Photophysical Studies

• Crosby and Leitis (1969) studied the photodecomposition of chlorobenzoic acids, including the 4-chloro isomer. This research is crucial in understanding the environmental behavior and potential degradation pathways of these compounds (Crosby & Leitis, 1969).
• Setsukinai et al. (2003) synthesized novel fluorescence probes based on benzoic acid derivatives, demonstrating the application of such compounds in detecting reactive oxygen species in biological and chemical studies (Setsukinai et al., 2003).